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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

The compound initially inquired about, "Puterine," does not appear in the current scientific

literature. It is presumed that this may be a typographical error, and the intended compound of

interest is "Putrescine." This document provides a comprehensive technical overview of

Putrescine, a biogenic diamine implicated in a wide array of physiological and pathological

processes. Putrescine is notably involved in cell proliferation, differentiation, and apoptosis,

making it a molecule of significant interest in various research and drug development contexts.

Physical and Chemical Properties
Putrescine, with the systematic IUPAC name Butane-1,4-diamine, is a colorless, crystalline

solid at room temperature with a characteristically unpleasant odor.[1] It is miscible in water.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1195736?utm_src=pdf-interest
https://www.benchchem.com/product/b1195736?utm_src=pdf-body
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C4H12N2 [1]

Molar Mass 88.154 g·mol−1 [1]

Appearance Colourless crystals [1]

Odor
Very unpleasant; putrid, fishy-

ammoniacal
[1]

Density 0.877 g/mL [1]

Melting Point 27.5 °C (81.5 °F; 300.6 K) [1]

Boiling Point 158.6 °C (317.4 °F; 431.7 K) [1]

Solubility in water Miscible [1]

log P -0.466 [1]

Vapor Pressure 2.33 mm Hg at 25 °C (est) [1]

Flash Point 51 °C (124 °F; 324 K) [1]

Biological Significance and Signaling Pathways
Putrescine is a key player in cellular metabolism and is a precursor for the synthesis of higher

polyamines such as spermidine and spermine. These molecules are essential for cell growth

and proliferation.

mTOR Signaling Pathway
Recent studies have highlighted the role of putrescine in activating the mTOR (mammalian

target of rapamycin) signaling pathway.[2] This pathway is a central regulator of cell growth,

proliferation, and survival. Supplementation with putrescine has been shown to increase the

phosphorylation of mTOR and its downstream targets, including 4EBP1 and p70 S6K1, in

porcine placental cells.[2] This activation leads to enhanced protein synthesis and cell

proliferation.[2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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